Cas no 100-21-0 (Terephthalic acid)

• Product name: Terephthalic acid
• CAS No: 100-21-0
• MF: C₈H₆O₄
• MW: 166.1308
• MDL: MFCD00002558
• CID: 81812
• PubChem ID: 7489

Terephthalic acid Chemical and Physical Properties

Names and Identifiers

• Terephthalic acid
• PTA
• Benzene-1,4-dicarboxylic acid
• P-Phthelic Acid
• p-Phthalic acid
• 1,4-dicarboxybenzene
• 1,4-phthalicacid
• Acide terephtalique
• acideterephtalique(french)
• Benzene-p-dicarboxylic acid
• Kyselina tereftalova
• Kyselina terftalova
• P-Phthalic acid (PTA)
• Caffeic acid
• P-BENZENEDICARBOXYLIC ACID
• -Phthalic acid (PTA)
• PURIFIED TEREPHTHALIC ACID
• Tephthol
• TEREPHTHALIC ACID (TPA)
• TEREPHTHALIC ACID FOR SYNTHESIS
• TPA
• 1,4-Benzenedicarboxylic acid
• QTA
• S-LOP
• TA 33LP
• TPA (terephthalic acid)
• p-Benzenedicarboxylic acidx
• TA 12
• Ta-33mp
• wr16262
• nsc36973
• 1,4-phthalic acid
• NSC 36973
• WR 16262
• ta12
• p-Dicarboxybenzene
• p-Carboxybenzoic acid
• para-Phthalic acid
• p-Phthalate
• Acide terephtalique [French]
• Kyselina tereftalova [Czech]
• 4-Carboxybenzoic Acid
• B
• 60088-54-2
• 10028-70-3

• MDL： MFCD00002558
• Inchi： 1S/C8H6O4/c9-7(10)5-1-2-6(4-3-5)8(11)12/h1-4H,(H,9,10)(H,11,12)
• InChI Key： KKEYFWRCBNTPAC-UHFFFAOYSA-N
• SMILES： O([H])C(C1C([H])=C([H])C(C(=O)O[H])=C([H])C=1[H])=O
• BRN： 1909333

Computed Properties

• Exact Mass: 166.02700
• Monoisotopic Mass: 166.027
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Tautomer Count: nothing
• XLogP3: 2
• Surface Charge: 0
• Topological Polar Surface Area: 74.6

Experimental Properties

• Color/Form: White crystals or powders.
• Density: 1.51 g/cm3
• Melting Point: >300 °C (lit.)
• Boiling Point: 214.32°C (rough estimate)
• Flash Point: 260°C
• Refractive Index: 1.5100 (estimate)
• Solubility: Slightly soluble (3 g/l) (25 º C),
• Water Partition Coefficient: slightly soluble in water (0,017 g/L at 25°C)
• Stability/Shelf Life: Stable. Combustible. Incompatible with strong oxidizing agents.
• PSA: 74.60000
• LogP: 1.08300
• pka: 3.51(at 25℃)
• Merck: 9162
• Solubility: It is slightly soluble in water, insoluble in carbon tetrachloride, ether, acetic acid and chloroform, slightly soluble in ethanol and soluble in alkali liquor.
• Vapor Pressure: <0.01 mmHg ( 20 °C)

Terephthalic acid Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• RTECS：WZ0875000
• Hazardous Material Identification：
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month
• Risk Phrases：R36/37/38
• Safety Term：S24/25
• TSCA：Yes

Terephthalic acid Customs Data

• HS CODE：2917361100
• Customs Data：

  China Customs Code:

  2917361100

  Overview:

  2917361100 Purified terephthalic acid [white needle crystal or powder,density1.510,The main technical indicators are4-Carboxybenzaldehyde(4-CBA)≤25PPM].Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:13.0%.Minimum tariff:6.5%.general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Terephthalic acid please specify4-CBAvalue, Terephthalic acid please specifyP-TLacid value, Terephthalic acid please indicate color, Terephthalic acid please indicate moisture, Evidence document and number of origin(example Certificate of origin attached, Originated in Korea\Thai

  Summary:

  2917361100 terephthalic acid.Supervision conditions:None.VAT:17.0%.Tax rebate rate:13.0%.Lowest tariff:6.5%.General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives P-phthalic acid and derivatives
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on Terephthalic acid

Recent Advances in Terephthalic Acid (CAS 100-21-0) Research and Applications in Chemical Biomedicine

Terephthalic acid (TPA, CAS 100-21-0), a key aromatic dicarboxylic acid, has garnered significant attention in the chemical biomedicine field due to its versatile applications in drug delivery, biomaterials, and diagnostic agents. Recent studies have explored its potential in enhancing the efficacy and safety of pharmaceutical formulations, as well as its role in sustainable biomaterial development. This research briefing synthesizes the latest findings on TPA, highlighting its chemical properties, biological interactions, and emerging applications in biomedicine.

One of the most notable advancements in TPA research is its incorporation into polymeric drug delivery systems. A 2023 study published in Advanced Materials demonstrated that TPA-based polymers exhibit superior biocompatibility and controlled release kinetics for anticancer drugs. The researchers utilized TPA as a linker in poly(ester-amide) copolymers, which showed pH-responsive degradation in tumor microenvironments, thereby enabling targeted drug delivery. This innovation addresses the challenge of off-target toxicity in conventional chemotherapy, offering a promising avenue for precision medicine.

In addition to drug delivery, TPA has been investigated for its antimicrobial properties. A recent Journal of Medicinal Chemistry article (2024) reported that TPA derivatives functionalized with silver nanoparticles exhibited potent activity against multidrug-resistant bacterial strains. The study attributed this effect to the synergistic interaction between TPA's carboxyl groups and silver ions, which disrupt bacterial cell membranes. These findings underscore TPA's potential as a scaffold for developing next-generation antimicrobial agents, particularly in an era of rising antibiotic resistance.

Another groundbreaking application of TPA lies in the development of biodegradable biomaterials. Researchers at MIT (2024) engineered TPA-based hydrogels with tunable mechanical properties for tissue engineering. By modulating the crosslinking density of TPA-containing polymers, they achieved materials that mimic the elasticity of human soft tissues. These hydrogels supported cell adhesion and proliferation, making them suitable for regenerative medicine applications such as wound healing and organ repair. The study also highlighted TPA's role in reducing inflammatory responses compared to traditional synthetic polymers.

From a sustainability perspective, TPA's derivability from renewable resources has positioned it as a green alternative in biomedical manufacturing. A 2023 Nature Sustainability paper detailed a novel enzymatic process to produce TPA from lignin-derived compounds, reducing reliance on petrochemical feedstocks. This eco-friendly synthesis route not only lowers the carbon footprint of TPA production but also enhances its appeal for use in implantable medical devices, where material purity is paramount.

Looking ahead, challenges remain in optimizing TPA's pharmacokinetic profile and scaling up its production for clinical applications. However, the collective research progress underscores TPA's transformative potential in chemical biomedicine. Future directions may include exploring its use in theranostic systems and personalized medicine platforms, leveraging its unique chemical versatility. As these developments unfold, TPA (CAS 100-21-0) is poised to play an increasingly vital role in advancing biomedical innovation.